![molecular formula C7H13N B3262810 (Cyclopropylmethyl)(prop-2-en-1-yl)amine CAS No. 36178-62-8](/img/structure/B3262810.png)
(Cyclopropylmethyl)(prop-2-en-1-yl)amine
Overview
Description
“(Cyclopropylmethyl)(prop-2-en-1-yl)amine” is a chemical compound with the molecular formula C7H13N . It has a molecular weight of 111.18 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclopropylmethyl group and a prop-2-en-1-yl group attached to an amine group . The exact 3D structure is not provided in the available resources.Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 111.18 . Other specific physical and chemical properties are not provided in the available resources.Scientific Research Applications
1. Intramolecular Amination and Derivatives Synthesis
Cyclopropylmethyl amines, through intramolecular amination, provide a pathway to synthesize diverse derivatives. Skvorcova, Grigorjeva, and Jirgensons (2017) discussed the transformation of bis(trichloroacetimidoyloxymethyl)cyclopropanes into intermediate cyclobutyl or cyclopropylmethyl carbenium ions. This process yields various amination products and derivatives such as oxazoline and trans-cyclobutane derivatives, highlighting the compound's utility in synthesizing N-Boc-protected cyclobutane-based amino alcohols (M. Skvorcova, L. Grigorjeva, A. Jirgensons, 2017).
2. Synthesis of Pyrroles and Piperidines
The compound aids in synthesizing pyrroles and piperidines, showcasing its significance in producing biologically active molecules. Friedrich, Wächtler, and Meijere (2002) outlined how 2-(acylmethylene)propanediol diacetates react with primary amines to produce 1,2,4-trisubstituted pyrroles. Similarly, the reaction of benzyl-protected propargyl amines with 1,1-cyclopropane diesters in the presence of catalytic Zn(NTf(2))(2) allows access to highly functionalized piperidines, as discussed by Lebold, Leduc, and Kerr (2009) (M. Friedrich, A. Wächtler, A. Meijere, 2002), (T. P. Lebold, Andrew Leduc, M. Kerr, 2009).
3. Chiral Complex Synthesis and Homogeneous Catalysis
(Cyclopropylmethyl)(prop-2-en-1-yl)amine is involved in synthesizing chiral complexes, which are crucial for homogeneous catalysis. Zweifel, Scheschkewitz, Ott, Vogt, and Grützmacher (2009) detailed how bis(olefin)amines, a new class of ligands, facilitate the synthesis of chiral rhodium complexes. These complexes show potential in transfer hydrogenations, indicating the compound's role in catalysis and chiral synthesis (Theo Zweifel, D. Scheschkewitz, T. Ott, M. Vogt, H. Grützmacher, 2009).
4. Cycloisomerization and Lewis Acid-Catalyzed Reactions
The compound contributes to cycloisomerization and Lewis acid-catalyzed reactions. Young Tak Lee, Youn K. Kang, and Y. Chung (2009) demonstrated the cycloisomerization reaction of N-allyl-2-(2'-arylethyne-2-yl)amides or allylic 2-alkynoates to produce bicyclo[3.2.0]hept-6-en-2-ones. Lifchits and Charette (2008) highlighted its role in the Lewis acid-catalyzed ring-opening of methyl 1-nitrocyclopropanecarboxylates with amine nucleophiles, emphasizing the compound's contribution to synthesizing enantioselective serotonin/norepinephrine reuptake inhibitors (Young Tak Lee, Youn K. Kang, Y. Chung, 2009), (O. Lifchits, A. Charette, 2008).
Safety and Hazards
Properties
IUPAC Name |
N-(cyclopropylmethyl)prop-2-en-1-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N/c1-2-5-8-6-7-3-4-7/h2,7-8H,1,3-6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCKGOMVEFZLDBU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNCC1CC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401283011 | |
Record name | N-2-Propen-1-ylcyclopropanemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401283011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36178-62-8 | |
Record name | N-2-Propen-1-ylcyclopropanemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=36178-62-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-2-Propen-1-ylcyclopropanemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401283011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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